
An In-Depth Technical Guide to Citadiol
Hydrochloride (CAS 717133-25-0)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Citadiol hydrochloride

CAS No.: 717133-25-0

Cat. No.: B1387090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a synthesized document based on available chemical

supplier data and scientific literature on structurally related compounds. Citadiol
hydrochloride (CAS 717133-25-0) is a compound with limited publicly available research. This

guide, therefore, extrapolates potential properties and methodologies based on its identity as a

key intermediate and impurity of the well-researched antidepressant, Citalopram. All

experimental protocols are illustrative and require validation. This compound is intended for

research use only and is not for human or veterinary use.[1]

Introduction
Citadiol hydrochloride, with the Chemical Abstracts Service (CAS) number 717133-25-0, is a

synthetic organic compound of significant interest in the pharmaceutical sciences.[1][2][3][4]

Chemically identified as 4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-

(hydroxymethyl)benzonitrile hydrochloride, it is primarily recognized as a critical intermediate in

the synthesis of Citalopram and its S-enantiomer, Escitalopram.[1][5] Furthermore, it serves as

a crucial pharmaceutical reference standard for the identification and quantification of
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impurities in the production of these widely used selective serotonin reuptake inhibitors

(SSRIs).[1]

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of Citadiol hydrochloride
is fundamental for its application in research and development. These properties influence its

solubility, stability, and suitability for various analytical and synthetic procedures.

Property Value Source

CAS Number 717133-25-0 [1][2][3][4]

Molecular Formula C₂₀H₂₄ClFN₂O₂ [3][4]

Molecular Weight 378.87 g/mol [1][3][4]

IUPAC Name

4-[4-(dimethylamino)-1-(4-

fluorophenyl)-1-

hydroxybutyl]-3-

(hydroxymethyl)benzonitrile

hydrochloride

[5]

Synonyms
Citadiol hydrochloride,

Escitalopram Impurity 2
[1][5]

Storage

Sealed in dry, room

temperature or 2-8°C

Refrigerator

[2][3][4]

Anticipated Mechanism of Action and Biological
Significance
While direct studies on the mechanism of action of Citadiol hydrochloride are not extensively

documented in peer-reviewed literature, its structural relationship to Citalopram provides a

strong basis for hypothesizing its biological activity.[1] Citalopram functions by selectively

inhibiting the reuptake of serotonin (5-HT) from the synaptic cleft, thereby increasing the

availability of this neurotransmitter to bind to postsynaptic receptors.[6][7][8] This potentiation of
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serotonergic activity in the central nervous system is the cornerstone of its antidepressant

effects.[7][8]

Given that Citadiol is a direct precursor to Citalopram, it is plausible that it may interact with the

serotonin transporter (SERT). However, its affinity and selectivity for SERT, as well as for other

monoamine transporters like norepinephrine transporter (NET) and dopamine transporter

(DAT), would require empirical validation.[9]
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Caption: Hypothesized mechanism of SERT inhibition by Citadiol hydrochloride.

Experimental Protocols
The following are proposed experimental workflows for the characterization of Citadiol
hydrochloride.

Protocol 1: Purity and Identity Confirmation by High-
Performance Liquid Chromatography (HPLC)
Objective: To confirm the purity and identity of a Citadiol hydrochloride sample.

Methodology:

Standard Preparation: Accurately weigh and dissolve Citadiol hydrochloride reference

standard in a suitable solvent (e.g., methanol or acetonitrile/water mixture) to a final

concentration of 1 mg/mL.
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Sample Preparation: Prepare the test sample in the same manner as the standard.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and a buffer (e.g., 0.1% formic acid in water).

Flow Rate: 1.0 mL/min.

Detection: UV at a suitable wavelength (determined by UV-Vis scan, likely around 240

nm).

Injection Volume: 10 µL.

Analysis: Compare the retention time of the major peak in the sample chromatogram to that

of the reference standard. Purity is assessed by the area percentage of the main peak.

Protocol 2: In Vitro Assessment of SERT Binding Affinity
Objective: To determine the binding affinity of Citadiol hydrochloride for the human serotonin

transporter.

Methodology:

Membrane Preparation: Utilize commercially available cell membranes expressing the

human SERT or prepare them from a suitable cell line.

Radioligand Binding Assay:

Incubate the SERT-expressing membranes with a known radioligand for SERT (e.g.,

[³H]Citalopram) and varying concentrations of Citadiol hydrochloride.

The reaction buffer should be optimized for pH and ionic strength.

After incubation to equilibrium, separate bound and free radioligand using rapid filtration

through a glass fiber filter.

Quantify the radioactivity on the filters using liquid scintillation counting.
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Data Analysis: Determine the IC₅₀ value (the concentration of Citadiol hydrochloride that

inhibits 50% of the specific binding of the radioligand). This can be converted to a Ki

(inhibition constant) value.
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Caption: Workflow for an in vitro SERT binding assay.

Purification and Synthesis Considerations
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Citadiol hydrochloride, as a research chemical and synthetic intermediate, may require

purification.[1] Standard techniques such as recrystallization and preparative chromatography

are applicable.[1] The choice of solvent for recrystallization is critical and should be one in

which the compound is highly soluble at elevated temperatures and poorly soluble at lower

temperatures.[1]

The synthesis of Citalopram analogues, for which Citadiol is a precursor, often involves multi-

step chemical reactions.[9][10][11] These can include reactions like reductions, oxidations, and

reductive aminations to modify the core structure and explore structure-activity relationships.

[10][11]

Safety and Handling
Based on available supplier safety data, Citadiol hydrochloride is classified with GHS07

pictograms, indicating it can be a skin and eye irritant.[2][3] Hazard statements include H317

(May cause an allergic skin reaction) and H319 (Causes serious eye irritation).[3]

Precautionary measures such as wearing protective gloves, clothing, and eye protection are

essential.[3]

Conclusion
Citadiol hydrochloride is a compound of considerable interest due to its integral role in the

synthesis of the major antidepressant Citalopram. While direct biological data is scarce, its

chemical structure provides a strong rationale for investigating its potential interactions with the

serotonin transporter. The experimental frameworks provided here offer a starting point for

researchers to elucidate the pharmacological profile of this compound, contributing to a deeper

understanding of the structure-activity relationships within this important class of molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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